Cas no 872-31-1 (3-Bromothiophene)
3-Bromothiophene Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromothiophene
- 3-bromo-thiophen
- beta-Bromothiophene
- thiophene, 3-bromo-
- β-bromothiophene
- TIMTEC-BB SBB003930
- TIMTEC-BB SBB003931
- ALPHA-THIENYL BROMIDE
- 3-THIENYL BROMIDE
- 3-Bromothiofuran
- 3-Bromo-thiophene
- 3-bromonithiophene
- 3-thienylBr
- EINECS 212-821-3
- thien-3-yl bromide
- Thiophene,3-bromo
- 3-BROMO THIOPHENE
- .beta.-Bromothiophene
- bromothiophene(3-)
- XCMISAPCWHTVNG-UHFFFAOYSA-N
- G818Z74YV0
- 3-bromothiphene
- 3-bromthiophene
- NSC96612
- PubChem5306
- KSC448M4H
- BIDD:GT0802
- SBB003930
- TRA0068757
- MCUL
- 3-Bromothiophene (ACI)
- NSC 96612
- 3-Bromothiophene,98%
- 84928-93-8
- SCHEMBL7276
- Q-101190
- ; 3-Bromothiophene; 3-Thienyl bromide; NSC 96612; beta-Bromothiophene; 3-Bromothiphene
- UNII-G818Z74YV0
- PB48063
- AC-4899
- PS-5773
- B1067
- MFCD00005464
- NS00039176
- NSC-96612
- 872-31-1
- DTXSID2022129
- DB-006386
- EN300-36196
- AKOS005257789
- DTXCID602129
- W-204354
- CS-W009226
- P20051
- Q927001
- F0001-2168
- 3-Bromothiophene, 97%
-
- MDL: MFCD00005464
- Inchi: 1S/C4H3BrS/c5-4-1-2-6-3-4/h1-3H
- InChI Key: XCMISAPCWHTVNG-UHFFFAOYSA-N
- SMILES: BrC1C=CSC=1
- BRN: 105338
Computed Properties
- Exact Mass: 161.91400
- Monoisotopic Mass: 161.913883
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 46.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 28.2
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.74 g/mL at 25 °C(lit.)
- Melting Point: <-10°C
- Boiling Point: 150 °C(lit.)
- Flash Point: Fahrenheit: 125.6 ° f
Celsius: 52 ° c - Refractive Index: n20/D 1.591(lit.)
- Water Partition Coefficient: Insoluble
- PSA: 28.24000
- LogP: 2.51060
- Sensitiveness: Light Sensitive/Stench
- Solubility: Soluble in diethyl ether, but almost insoluble in water.
3-Bromothiophene Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H226,H301,H310,H317,H319,H330,H335
- Warning Statement: P260,P280,P284,P302+P350,P305+P351+P338,P310
- Hazardous Material transportation number:UN 2929 6.1/PG 2
- WGK Germany:3
- Hazard Category Code: 10-23/24/25-36/37-43-51/53
- Safety Instruction: S16; S26; S28; S36/37/39; S38; S45; S61
- FLUKA BRAND F CODES:8
-
Hazardous Material Identification:
- Safety Term:6.1
- Packing Group:II
- Risk Phrases:R10; R23/24/25; R36/37/38; R51/53
- HazardClass:6.1 (3)
- PackingGroup:III
- TSCA:T
- Storage Condition:Store at room temperature
3-Bromothiophene Customs Data
- HS CODE:29349990
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Bromothiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B1067-25g |
3-Bromothiophene |
872-31-1 | 97.0%(GC) | 25g |
¥400.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B1067-250g |
3-Bromothiophene |
872-31-1 | 97.0%(GC) | 250g |
¥3320.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B015A-100g |
3-Bromothiophene |
872-31-1 | 98% | 100g |
¥198.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B015A-25g |
3-Bromothiophene |
872-31-1 | 98% | 25g |
¥70.0 | 2022-05-30 | |
| Fluorochem | 003082-25g |
3-Bromothiophene |
872-31-1 | 97% | 25g |
£13.00 | 2022-02-28 | |
| Fluorochem | 003082-100g |
3-Bromothiophene |
872-31-1 | 97% | 100g |
£50.00 | 2022-02-28 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021796-100g |
3-Bromothiophene |
872-31-1 | 97% | 100g |
¥194 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021796-25g |
3-Bromothiophene |
872-31-1 | 97% | 25g |
¥61 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021796-5g |
3-Bromothiophene |
872-31-1 | 97% | 5g |
¥28 | 2024-05-21 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C1680539667-1g |
3-Bromothiophene |
872-31-1 | 96%(GC) | 1g |
¥ 49.4 | 2024-07-19 |
3-Bromothiophene Production Method
Production Method 1
1.2 Reagents: Hydrochloric acid Solvents: Water
Production Method 2
Production Method 3
Production Method 4
1.2 Reagents: Acetic acid , Zinc Solvents: Water ; 9 h, reflux
Production Method 5
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.3 Reagents: Zinc Solvents: Acetic acid , Water ; 30 min, rt → reflux; reflux → rt
1.4 Solvents: Acetic acid ; 3 h, rt; 4 h, rt → reflux
Production Method 6
Production Method 7
1.2 Reagents: Water Solvents: Water
Production Method 8
Production Method 9
Production Method 10
Production Method 11
2.1 Reagents: Butyllithium , Water
Production Method 12
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: N-Bromosuccinimide , Oxygen Solvents: Dimethylformamide ; 4 h, rt
2.2 Reagents: Sodium thiosulfate Solvents: Water ; rt
Production Method 13
Production Method 14
Production Method 15
Production Method 16
1.2 Reagents: Sodium hydroxide Solvents: Water ; 0.5 h, rt
1.3 Reagents: Acetic acid , Zinc Solvents: Water ; 8 h, reflux
Production Method 17
Production Method 18
1.2 Reagents: Sodium thiosulfate Solvents: Water ; rt
Production Method 19
Production Method 20
Production Method 21
Production Method 22
Production Method 23
Production Method 24
1.2 Reagents: Sodium chloride Solvents: Water ; 1 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Ethyl bromide , Magnesium Catalysts: Iodine Solvents: Diethyl ether ; 6 h, reflux
2.2 Reagents: Water Solvents: Water
3-Bromothiophene Raw materials
- 2,3-Dibromothiophene
- Tetrabromothiophene
- 4,5-Dibromothiophene-2-carboxylic acid
- Germane, triethyl-3-thienyl-
- 3-Bromo-2-iodothiophene
- 3-Bromo-4-iodothiophene
- 2-Bromothiophene
- 2,3,5-Tribromothiophene
- 3-Bromothiophene-2-carboxylic acid
- Sodium Propionate-13C
- Thiophene, 2-bromo-4-ethoxy-
- 2,4-Dibromothiophene
- 3,4-Dibromothiophene
- Triethylchlorogermane
- Thiophene, 4-bromo-2-ethoxy-
- Potassium 3-Thiophenetrifluoroborate
- 2-Iodo-4-Bromothiophene
3-Bromothiophene Preparation Products
3-Bromothiophene Suppliers
3-Bromothiophene Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 3-Bromothiophene
Professional Introduction to 3-Bromothiophene (CAS No. 872-31-1)
3-Bromothiophene, with the chemical formula C4H3BrS, is a significant heterocyclic compound widely recognized in the field of organic synthesis and pharmaceutical development. This compound is characterized by a thiophene ring substituted with a bromine atom at the 3-position, making it a valuable intermediate in the synthesis of various bioactive molecules. The unique structural properties of 3-Bromothiophene contribute to its versatility in medicinal chemistry, enabling its use in the development of novel therapeutic agents.
The chemical structure of 3-Bromothiophene consists of a five-membered aromatic ring containing sulfur, with a bromine atom attached to one of the carbon atoms. This substitution pattern imparts distinct reactivity, making it a preferred building block for constructing more complex molecules. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.
In recent years, 3-Bromothiophene has garnered considerable attention due to its role in synthesizing pharmacologically relevant compounds. For instance, researchers have leveraged this intermediate to develop thiophene-based derivatives with antimicrobial and anti-inflammatory properties. The compound's ability to serve as a scaffold for diverse molecular architectures has been instrumental in creating innovative therapeutic strategies.
A notable application of 3-Bromothiophene lies in the synthesis of thiophene-derivative drugs that target neurological disorders. Studies have demonstrated its utility in generating small molecules that modulate neurotransmitter receptors, offering potential treatments for conditions such as epilepsy and Alzheimer's disease. The bromine substituent facilitates further chemical modifications, enabling the tuning of pharmacokinetic and pharmacodynamic profiles to optimize drug efficacy.
The industrial significance of CAS No. 872-31-1, or 3-Bromothiophene, is further underscored by its use in agrochemical research. Researchers have explored its derivatives as intermediates for developing novel pesticides and herbicides. The structural motif of thiophene is known to enhance binding affinity to biological targets, making it an attractive scaffold for crop protection agents.
In the realm of material science, 3-Bromothiophene has been investigated for its potential in creating advanced electronic materials. Its conjugated system makes it a candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. By incorporating this compound into polymer matrices, scientists aim to develop more efficient and sustainable optoelectronic devices.
The synthesis of CAS No. 872-31-1, or 3-Bromothiophene, typically involves bromination reactions on thiophene or its derivatives. Advances in catalytic systems have improved the selectivity and yield of these processes, making large-scale production more feasible. Such developments are crucial for meeting the growing demand for this versatile intermediate in pharmaceutical and chemical industries.
Ethical considerations are also integral to the research involving 3-Bromothiophene. Ensuring sustainable practices in its synthesis and application is essential to minimize environmental impact while maximizing therapeutic benefits. Collaborative efforts between academia and industry are vital in driving innovation that aligns with green chemistry principles.
The future prospects of 3-Bromothiophene are promising, with ongoing research exploring new synthetic pathways and applications. As our understanding of molecular interactions deepens, this compound is likely to play an even more pivotal role in drug discovery and material science. Continued investment in research will be key to unlocking its full potential.
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